Cas no 76984-10-6 (Bis({[bis(prop-2-en-1-yl)carbamothioyl]sulfanyl})nickel)

Bis({[bis(prop-2-en-1-yl)carbamothioyl]sulfanyl})nickel is a nickel-based coordination compound featuring thiocarbamate ligands with allyl functional groups. This compound is notable for its potential applications in catalysis and polymer chemistry due to the reactive allyl groups, which can participate in further chemical modifications or polymerization processes. The presence of sulfur donors in the ligand framework enhances its stability and may facilitate interactions with other metal centers or substrates. Its well-defined structure makes it suitable for mechanistic studies in organometallic chemistry. The compound’s synthesis and reactivity are of interest in developing advanced materials and catalytic systems.

Bis({[bis(prop-2-en-1-yl)carbamothioyl]sulfanyl})nickel structure

76984-10-6 structure

Product Name:Bis({[bis(prop-2-en-1-yl)carbamothioyl]sulfanyl})nickel

CAS No:76984-10-6

MF:

MW:

CID:4658710

Update Time:2025-05-24

Bis({[bis(prop-2-en-1-yl)carbamothioyl]sulfanyl})nickel Chemical and Physical Properties

Names and Identifiers

- Bis({[bis(prop-2-en-1-yl)carbamothioyl]sulfanyl})nickel

Bis({[bis(prop-2-en-1-yl)carbamothioyl]sulfanyl})nickel Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
eNovation Chemicals LLC	Y1246236-250mg	Bis({[bis(prop-2-en-1-yl)carbamothioyl]sulfanyl})nickel	76984-10-6	95%	250mg	$315	2024-06-05
eNovation Chemicals LLC	Y1246236-1g	Bis({[bis(prop-2-en-1-yl)carbamothioyl]sulfanyl})nickel	76984-10-6	95%	1g	$770	2024-06-05
1PlusChem	1P01F8B5-250mg	Bis({[bis(prop-2-en-1-yl)carbamothioyl]sulfanyl})nickel	76984-10-6	95%	250mg	$178.00	2024-04-21
1PlusChem	1P01F8B5-1g	Bis({[bis(prop-2-en-1-yl)carbamothioyl]sulfanyl})nickel	76984-10-6	95%	1g	$498.00	2024-04-21
1PlusChem	1P01F8B5-10g	Bis({[bis(prop-2-en-1-yl)carbamothioyl]sulfanyl})nickel	76984-10-6	95%	10g	$4358.00	2024-04-21
A2B Chem LLC	AX89425-250mg	Bis({[bis(prop-2-en-1-yl)carbamothioyl]sulfanyl})nickel	76984-10-6	95%	250mg	$145.00	2024-04-19
A2B Chem LLC	AX89425-1g	Bis({[bis(prop-2-en-1-yl)carbamothioyl]sulfanyl})nickel	76984-10-6	95%	1g	$435.00	2024-04-19
A2B Chem LLC	AX89425-10g	Bis({[bis(prop-2-en-1-yl)carbamothioyl]sulfanyl})nickel	76984-10-6	95%	10g	$3995.00	2024-04-19
eNovation Chemicals LLC	Y1246236-10g	Bis({[bis(prop-2-en-1-yl)carbamothioyl]sulfanyl})nickel	76984-10-6	95%	10g	$6505	2024-06-05
eNovation Chemicals LLC	Y1246236-1g	Bis({[bis(prop-2-en-1-yl)carbamothioyl]sulfanyl})nickel	76984-10-6	95%	1g	$815	2025-02-25

Bis({[bis(prop-2-en-1-yl)carbamothioyl]sulfanyl})nickel Related Literature

1. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disorders

Jie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
2. An ion-exchange method for determining paraquat residues in food crops

Analyst, 1965,90, 99-106
3. Aluminium alkyl and aryloxide complexes of pyrazine and bipyridines: synthesis and structure†

Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
4. Alumina grafted SBA-15 sustainable bifunctional catalysts for direct cross-coupling of benzylic alcohols to diarylmethanes†

Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
5. An antioxidant self-healing hydrogel for 3D cell cultures†

Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388

Related Categories

Solvents and Organic Chemicals Organic Compounds Organic salts Organic metal salts Organic transition metal salts

Additional information on Bis({[bis(prop-2-en-1-yl)carbamothioyl]sulfanyl})nickel

Comprehensive Analysis of Bis({[bis(prop-2-en-1-yl)carbamothioyl]sulfanyl})nickel (CAS No. 76984-10-6): Properties, Applications, and Innovations

The chemical compound Bis({[bis(prop-2-en-1-yl)carbamothioyl]sulfanyl})nickel (CAS No. 76984-10-6) has garnered significant attention in advanced material science and industrial applications due to its unique molecular structure and versatile properties. This organometallic complex features a nickel center coordinated with bis(prop-2-en-1-yl)carbamothioyl ligands, which are known for their robust stability and reactivity. Researchers and engineers are increasingly exploring its potential in catalysis, polymer chemistry, and nanotechnology, aligning with the growing demand for sustainable and high-performance materials.

One of the most searched questions about Bis({[bis(prop-2-en-1-yl)carbamothioyl]sulfanyl})nickel revolves around its role in green chemistry initiatives. As industries shift toward eco-friendly processes, this compound's ability to facilitate selective reactions with minimal waste has positioned it as a candidate for sustainable catalysis. Its thioamide functional groups contribute to its efficiency in cross-coupling reactions, a topic frequently queried in academic and industrial forums. Additionally, its thermal stability makes it suitable for high-temperature applications, a feature highly valued in advanced material synthesis.

From an SEO perspective, terms like "nickel-based catalysts," "organometallic complexes," and "CAS 76984-10-6 applications" are frequently associated with this compound. Users also search for its safety data and handling protocols, reflecting the broader trend of prioritizing workplace safety and regulatory compliance. Notably, the compound's compatibility with polymer matrices has sparked interest in 3D printing and composite material development, areas dominating recent scientific discourse.

Innovations in Bis({[bis(prop-2-en-1-yl)carbamothioyl]sulfanyl})nickel research are closely tied to the rise of smart materials. For instance, its electrochemical properties are being investigated for energy storage systems, a hot topic given the global push for renewable energy solutions. The compound's modular ligand design also allows for tunable reactivity, a feature that answers the frequent query: "How to customize catalyst performance?" This adaptability is critical for industries ranging from pharmaceuticals to agrochemicals.

In summary, Bis({[bis(prop-2-en-1-yl)carbamothioyl]sulfanyl})nickel (CAS No. 76984-10-6) exemplifies the intersection of fundamental chemistry and cutting-edge technology. Its multifaceted applications—from catalysis to material science—highlight its relevance in addressing contemporary challenges. As research progresses, this compound is poised to play a pivotal role in shaping the future of industrial chemistry and sustainable innovation.